![molecular formula C14H8ClF3O3 B572674 2-Chloro-4-[2-(trifluoromethoxy)phenyl]benzoic acid CAS No. 1261840-24-7](/img/structure/B572674.png)
2-Chloro-4-[2-(trifluoromethoxy)phenyl]benzoic acid
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Overview
Description
2-Chloro-4-[2-(trifluoromethoxy)phenyl]benzoic acid is a chemical compound with the CAS Number: 1261840-24-7 . Its molecular weight is 316.66 and its IUPAC name is 3-chloro-2’-(trifluoromethoxy)[1,1’-biphenyl]-4-carboxylic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H8ClF3O3/c15-11-7-8(5-6-10(11)13(19)20)9-3-1-2-4-12(9)21-14(16,17)18/h1-7H,(H,19,20) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Synthesis and Material Development
- The compound has been used in the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts. These catalysts are significant for cyclopolymerization reactions in the development of new polymers (Mayershofer, Nuyken, & Buchmeiser, 2006).
Chemical Reactions and Kinetics
- Studies on the base-catalysed hydrolysis of phenyl esters of para-substituted benzoic acids, including compounds similar to 2-Chloro-4-[2-(trifluoromethoxy)phenyl]benzoic acid, provide insights into reaction mechanisms and kinetics (Bauerová & Ludwig, 2000).
Fluorescence Probes Development
- The compound plays a role in the development of fluorescence probes. These probes are designed for detecting reactive oxygen species, which are crucial in biological and chemical applications (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).
Solid-State Chemistry
- In solid-state chemistry, the compound is involved in the study of molecular salts/cocrystals of 2-Chloro-4-nitrobenzoic acid. These studies are critical in understanding the role of halogen bonds in crystal structures, impacting material science and pharmaceuticals (Oruganti, Nechipadappu, Khade, & Trivedi, 2017).
Pharmaceutical Applications
- Research into the synthesis and characterization of various derivatives, including those related to this compound, contributes to the development of new pharmaceuticals with potential antimicrobial activity (Chaitanya, Guguloth, Damodhar, & An, 2017).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that the compound can participate in suzuki–miyaura coupling reactions , a type of cross-coupling reaction, suggesting that it may interact with its targets through covalent bonding. The trifluoromethoxy group in the compound could potentially enhance its binding affinity to its targets.
Biochemical Analysis
Cellular Effects
Its influence on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism, requires further study .
Molecular Mechanism
It is not clear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
2-chloro-4-[2-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3O3/c15-11-7-8(5-6-10(11)13(19)20)9-3-1-2-4-12(9)21-14(16,17)18/h1-7H,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFKFRIGCWWRDCK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=C(C=C2)C(=O)O)Cl)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80742698 |
Source
|
Record name | 3-Chloro-2'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80742698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261840-24-7 |
Source
|
Record name | 3-Chloro-2'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80742698 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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